Cas no 1285277-23-7 (N-methyl-1-(3-methylphenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-methyl-1-(3-methylphenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 1285277-23-7
• MF: C₁₄H₁₅N₅
• MW: 253.302401781082
• CID: 4586201
• PubChem ID: 63275132
• Update Time: 2025-08-03

N-methyl-1-(3-methylphenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-[(3-methylphenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• N-methyl-1-(3-methylphenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine

• Inchi： 1S/C14H15N5/c1-10-4-3-5-11(6-10)8-19-14-12(7-18-19)13(15-2)16-9-17-14/h3-7,9H,8H2,1-2H3,(H,15,16,17)
• InChI Key： AVQFPIFUTVMMOO-UHFFFAOYSA-N
• SMILES： C1=NC(NC)=C2C=NN(CC3=CC=CC(C)=C3)C2=N1

Additional information on N-methyl-1-(3-methylphenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine

N-Methyl-1-(3-Methylphenyl)methyl-1H-Pyrazolo[3,4-d]Pyrimidin-4-Amine: A Comprehensive Overview

The compound with CAS No. 1285277-23-7, known as N-Methyl-1-(3-Methylphenyl)methyl-1H-Pyrazolo[3,4-d]Pyrimidin-4-Amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazolopyrimidines, which are heterocyclic aromatic compounds with a fused pyrazole and pyrimidine ring system. The structure of this molecule is characterized by a methyl group attached to the nitrogen atom at position 4 of the pyrimidine ring and a 3-methylphenyl group at position 1 of the pyrazole ring. These substituents play a crucial role in determining the compound's chemical properties and biological activity.

Recent studies have highlighted the potential of N-Methyl-1-(3-Methylphenyl)methyl-1H-Pyrazolo[3,4-d]Pyrimidin-4-Amine as a promising candidate in drug discovery. Researchers have explored its ability to act as a kinase inhibitor, which is a critical target in the development of anticancer therapies. The compound's unique structure allows it to interact with specific protein kinases, potentially inhibiting their activity and thereby halting the progression of cancer cells. This has been corroborated by in vitro assays where the compound demonstrated significant inhibitory effects on key oncogenic kinases such as Aurora kinases and CDKs (Cyclin-Dependent Kinases).

In addition to its therapeutic potential, N-Methyl-1-(3-Methylphenyl)methyl-1H-Pyrazolo[3,4-d]Pyrimidin-4-Amine has also been investigated for its applications in materials science. Its aromatic heterocyclic structure makes it an ideal candidate for use in organic electronics, particularly in the development of advanced semiconductors and optoelectronic devices. Recent research has focused on its ability to act as a charge transport material, facilitating efficient electron mobility in organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's electronic properties have been optimized through computational modeling, revealing its potential for enhancing device performance.

The synthesis of N-Methyl-1-(3-Methylphenyl)methyl-1H-Pyrazolo[3,4-d]Pyrimidin-4-Amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazolopyrimidine core through cyclization reactions followed by selective alkylation to introduce the methyl groups at specific positions. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency and yield of this synthesis pathway. This approach not only ensures high purity but also enables scalability for potential industrial applications.

From an environmental perspective, researchers have evaluated the eco-friendliness of this compound's synthesis pathway. The use of recyclable catalysts and solvent systems has minimized waste generation and reduced the overall environmental footprint. These findings underscore the importance of sustainable practices in modern chemical synthesis, aligning with global efforts to promote green chemistry.

Looking ahead, N-Methyl-1-(3-Methylphenyl)methyl-1H-Pyrazolo[3,4-d]Pyrimidin-4-Amine holds immense promise across multiple disciplines. Its role as a kinase inhibitor positions it as a potential lead compound in anticancer drug development, while its electronic properties make it a valuable asset in materials science research. Ongoing studies are focusing on optimizing its bioavailability for therapeutic applications and exploring its integration into next-generation electronic devices.

In conclusion, N-Methyl-1-(3-Methylphenyl)methyl-1H-Pyrazolo[3,4-d]Pyrimidin-4-Amine represents a versatile molecule with diverse applications spanning medicine and materials science. Its unique chemical structure and functional groups make it an intriguing subject for further research and development. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is poised to play an increasingly significant role in both academic and industrial settings.